E3 ligase Ligand-Linker Conjugates 8
E3 ligase Ligand-Linker Conjugates 8
E3 ligase Ligand-Linker Conjugates 8 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology.
Brand Name:
Vulcanchem
CAS No.:
1835705-55-9
VCID:
VC0006854
InChI:
InChI=1S/C38H59ClN4O7S/c1-28-34(51-27-41-28)30-15-13-29(14-16-30)25-40-36(46)32-24-31(44)26-43(32)37(47)35(38(2,3)4)42-33(45)12-8-7-11-19-49-21-23-50-22-20-48-18-10-6-5-9-17-39/h13-16,27,31-32,35,44H,5-12,17-26H2,1-4H3,(H,40,46)(H,42,45)/t31-,32+,35-/m1/s1
SMILES:
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCCCCOCCOCCOCCCCCCCl)O
Molecular Formula:
C₃₈H₅₉ClN₄O₇S
Molecular Weight:
751.42
E3 ligase Ligand-Linker Conjugates 8
CAS No.: 1835705-55-9
Inhibitors
VCID: VC0006854
Molecular Formula: C₃₈H₅₉ClN₄O₇S
Molecular Weight: 751.42
| CAS No. | 1835705-55-9 |
|---|---|
| Product Name | E3 ligase Ligand-Linker Conjugates 8 |
| Molecular Formula | C₃₈H₅₉ClN₄O₇S |
| Molecular Weight | 751.42 |
| IUPAC Name | (2S,4R)-1-[(2S)-2-[6-[2-[2-(6-chlorohexoxy)ethoxy]ethoxy]hexanoylamino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C38H59ClN4O7S/c1-28-34(51-27-41-28)30-15-13-29(14-16-30)25-40-36(46)32-24-31(44)26-43(32)37(47)35(38(2,3)4)42-33(45)12-8-7-11-19-49-21-23-50-22-20-48-18-10-6-5-9-17-39/h13-16,27,31-32,35,44H,5-12,17-26H2,1-4H3,(H,40,46)(H,42,45)/t31-,32+,35-/m1/s1 |
| Standard InChIKey | MLRLOIWXHCPWFF-MEEYNGGZSA-N |
| SMILES | CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCCCCOCCOCCOCCCCCCCl)O |
| Description | E3 ligase Ligand-Linker Conjugates 8 is a synthesized compound that incorporates an E3 ligase ligand and a linker used in PROTAC technology. |
| Reference | [1]. US 20170121321 A1[2]. Lai AC, et al. Modular PROTAC Design for the Degradation of Oncogenic BCR-ABL. Angew Chem Int Ed Engl. 2016 Jan 11;55(2):807-10. |
| PubChem Compound | 129072788 |
| Last Modified | Nov 26 2021 |
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